2-ethyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)butanamide

• IUPAC Name: 2-ethyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]butanamide
• InChI: InChI=1S/C16H21N3O2S/c1-3-12(4-2)16(21)17-9-10-19-15(20)8-7-13(18-19)14-6-5-11-22-14/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,17,21)
• InChI Key: CBOCAPUSJUOOAN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCN1C(=O)C=CC(=N1)C2=CC=CS2
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

2-ethyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)butanamide is a chemical compound that belongs to the class of pyridazinone derivatives. It has been studied extensively for its potential applications in scientific research due to its unique properties.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Antimicrobial Activity : Heterocyclic compounds synthesized from related chemical structures have been evaluated for their antimicrobial activity against various bacteria and fungi. Compounds such as arylazopyrazole pyrimidone clubbed heterocyclic compounds have shown promising results in fighting microbial infections (Sarvaiya, Gulati, & Patel, 2019).

• Antimitotic Agents : Some isomers derived from structurally related compounds demonstrate significant biological activity, including antimitotic properties, which could be crucial in cancer research and therapy (Temple & Rener, 1992).

• Heterocyclic Synthesis : The creation of new dihydropyridines, butanamide, dihydropyridazines, and thiourea derivatives from activated anilide indicates the vast potential in synthesizing novel compounds for various applications, including medicinal chemistry (Hafiz, Ramiz, & Sarhan, 2011).

• Antiviral Activities : Heterocyclic compounds incorporating pyrimidine rings have been tested for antiviral activities against strains such as the H5N1 virus, showing significant potential in antiviral drug development (Flefel et al., 2014).

• Herbicidal Activities : Novel pyridazine derivatives have been synthesized and tested for herbicidal activities, demonstrating the potential in agricultural applications for controlling weed growth and supporting crop protection (Xu et al., 2008).